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Compound of Interest

Compound Name:
1-Amino-3-(2-

bromophenoxy)propan-2-ol

CAS No.: 112169-37-6

Cat. No.: B1275191

Get Quote

Executive Summary: Immediate Action Plan
Do not dispose of this compound down the drain. 1-Amino-3-(2-bromophenoxy)propan-2-ol
is classified as Halogenated Organic Waste.[1] Due to the presence of the bromine atom and

the basic amine group, it requires segregation from acidic waste streams to prevent exothermic

reactions and must be incinerated in a facility equipped with halogen-specific scrubbers.

Chemical Profile & Hazard Assessment
To ensure safe handling, we must understand the "why" behind the disposal protocols. This

molecule presents a dual-hazard profile based on its functional groups.[2][3][4]
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Feature
Chemical
Component

Hazard Implication Disposal Dictate

Halogenation
Bromine (Br) on

Aromatic Ring

Formation of corrosive

hydrobromic acid

(HBr) and potential

dioxins during

combustion.

Strictly Halogenated

Waste Stream.

Cannot be fuel-

blended with non-

halogenated solvents.

Basicity Primary Amine (-NH₂)

Reacts exothermically

with acids; potential to

polymerize or react

violently with acyl

halides.

Segregate from Acid

Waste. Do not

commingle with acidic

aqueous streams

without neutralization.

Corrosivity Amino-Alcohol Moiety

Likely Skin Corrosion

Category 1B/1C and

Serious Eye Damage

Category 1.

PPE Requirement:

Nitrile gloves, safety

goggles, and lab coat

are mandatory.[1]

Pre-Disposal Protocol: Segregation & Packaging
Self-Validating System: The integrity of your waste stream depends on the initial segregation.

Mixing this compound with the wrong stream (e.g., acids) creates an immediate physical

hazard (heat/pressure).

A. Segregation Rules
Isolate from Acids: Never pour this amine directly into a container holding strong acids (HCl,

H₂SO₄). The neutralization heat can pressurize the container.

Isolate from Oxidizers: Keep away from peroxides, nitrates, or permanganates.

Halogenated Stream: Even if dissolved in a non-halogenated solvent (like Methanol), the

presence of the brominated compound reclassifies the entire mixture as Halogenated Waste.

B. Container Selection
Recommended: High-Density Polyethylene (HDPE) or Amber Glass.
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Cap: Vented caps are preferred if the waste is recently generated or potentially reactive,

though standard screw caps are acceptable for stable, cool waste.

Labeling: Must be labeled "Hazardous Waste - Halogenated Organic." List the full chemical

name; do not use abbreviations or structures alone.

Disposal Workflow (Step-by-Step)
Scenario A: Pure Solid or Liquid Reagent

Quenching (Optional): If the material is old or of questionable purity, no quenching is typically

required unless it is reactive. For pure substance, move directly to packaging.

Packaging: Transfer the substance into a dedicated, chemically compatible container (HDPE

preferred).

Labeling: Affix a hazardous waste tag. Check "Toxic" and "Corrosive."[4][5]

Handoff: Transfer to your facility's Satellite Accumulation Area (SAA).[6]

Scenario B: Reaction Mixture (Solvent Waste)
pH Check: If the reaction mixture was acidic, neutralize it to pH 6–9 using Sodium

Bicarbonate (NaHCO₃) before adding it to the organic waste container.

Solvent Compatibility: Ensure the solvent carrier is compatible with the halogenated waste

drum (e.g., DCM, Chloroform, Methanol, Ethyl Acetate).

Transfer: Pour into the Halogenated Organic Solvents drum.

Log: Record the volume and constituent ("1-Amino-3-(2-bromophenoxy)propan-2-ol") on

the waste log sheet.

Emergency Procedures: Spill Management
Minor Spill (< 100 mL):

Evacuate the immediate area of personnel.

PPE: Wear double nitrile gloves, goggles, and a lab coat.
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Absorb: Use an inert absorbent (Vermiculite, dry sand, or commercial organic spill pads).

Do not use paper towels as combustible materials increase fire risk.

Collect: Sweep into a sealable bag or jar. Label as "Debris from Halogenated Spill."

Skin Contact: Wash immediately with soap and water for 15 minutes. The amine group can

be sticky; ensure thorough scrubbing.

Decision Logic (Visualized)
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Waste Generation:
1-Amino-3-(2-bromophenoxy)propan-2-ol

Is it mixed with
other chemicals?

Is the mixture Acidic?

Yes (Mixture)

CLASSIFY ENTIRE MIXTURE AS:
Halogenated Organic Waste

No (Pure)Neutralize with NaHCO3
to pH 6-9

Yes

Is it mixed with
Non-Halogenated Solvents?

No

Yes (Even if <1%) No

Container:
HDPE or Glass

(No Metal if Acidic residuals)

Label:
'Halogenated Organic Waste'

+ 'Corrosive'

Click to download full resolution via product page
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Figure 1: Decision tree for waste stream classification and handling.[1][6] Note that the

presence of the bromine atom forces the entire mixture into the Halogenated stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards, Updated Version" at NAP.edu [nationalacademies.org]

9. Prudent Practices in the Laboratory: Handling and Disposal of Chemicals - National
Research Council, Division on Engineering and Physical Sciences, Commission on Physical
Sciences, Mathematics, and Applications, Committee on Prudent Practices for Handling,
Storage, and Disposal of Chemicals in Laboratories - Google 도서 [books.google.co.kr]

To cite this document: BenchChem. [1-Amino-3-(2-bromophenoxy)propan-2-ol: Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275191/docs#1-amino-3-2-bromophenoxy-propan-
2-ol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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